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Compound of Interest

Compound Name: (16R)-Dihydrositsirikine

Cat. No.: B15561841

Get Quote

A Note on the Compound: Initial searches for "(16R)-Dihydrositsirikine" did not yield

significant results in the context of cancer research. However, extensive research is available

on Dihydromyricetin (DHM), also known as Ampelopsin, a flavonoid with well-documented anti-

cancer properties. This document will focus on the application of Dihydromyricetin in cancer

research, assuming a possible misnomer in the original query.

Application Notes
Dihydromyricetin (DHM) is a natural flavonoid compound extracted from plants such as

Ampelopsis grossedentata.[1][2] It has garnered significant attention in oncological research

due to its multifaceted anti-tumor activities.[1] DHM has been shown to inhibit the progression

of various cancers, including breast, liver, lung, melanoma, and gastric cancer, through multiple

mechanisms.[1][3] These mechanisms include the inhibition of cancer cell proliferation,

induction of apoptosis (programmed cell death), suppression of invasion and migration, and

activation of autophagy.[1][4]

The anti-cancer effects of DHM are attributed to its ability to modulate key cellular signaling

pathways that are often dysregulated in cancer.[4][5][6] Notably, DHM can regulate the

PI3K/Akt/mTOR, MAPK, and NF-κB signaling pathways, which are crucial for cell growth,
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survival, and proliferation.[4][5] Furthermore, DHM can influence the expression of proteins

involved in cell cycle regulation and apoptosis, such as p53, caspases, and members of the

Bcl-2 family.[4][7] Its ability to modulate these pathways makes it a promising candidate for

cancer therapy, both as a standalone agent and in combination with other chemotherapeutic

drugs.[1]

Quantitative Data Summary
The following tables summarize the quantitative data on the effects of Dihydromyricetin on

various cancer cell lines as reported in the literature.

Table 1: Inhibitory Concentration (IC50) of Dihydromyricetin in Various Cancer Cell Lines

Cell Line Cancer Type IC50 (µM)
Exposure Time
(h)

Assay

JAR Choriocarcinoma
Approx. 187 µM

(60 mg/l)
48 MTT Assay

BGC-823 Gastric Cancer Not specified 48 MTT Assay

HeLa
Cervical

Carcinoma

Dose-dependent

inhibition
Not specified Not specified

HepG2
Hepatocellular

Carcinoma
Not specified Not specified Not specified

MCF-7 Breast Cancer Not specified Not specified Not specified

MDA-MB-231 Breast Cancer Not specified Not specified Not specified

Note: The available search results provided limited specific IC50 values. The data presented is

based on the information that could be extracted.

Key Experimental Protocols
Cell Viability Assessment using MTT Assay
This protocol is a standard colorimetric assay to measure cellular metabolic activity as an

indicator of cell viability, proliferation, and cytotoxicity.
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Materials:

Dihydromyricetin (DHM) stock solution

Cancer cell lines (e.g., JAR, BGC-823)

96-well plates

Complete culture medium (e.g., RPMI-1640 with 10% FBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO (Dimethyl sulfoxide)

Phosphate-buffered saline (PBS)

Microplate reader

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100

µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere

with 5% CO₂ to allow for cell attachment.

DHM Treatment: Prepare serial dilutions of DHM in complete culture medium. After 24 hours

of incubation, remove the medium from the wells and add 100 µL of the DHM solutions at

various concentrations (e.g., 0, 40, 60, 100 mg/l).[8] Include a vehicle control (medium with

the same concentration of solvent used to dissolve DHM, e.g., DMSO).

Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C

and 5% CO₂.

MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for an

additional 4 hours at 37°C.

Formazan Solubilization: Carefully remove the medium containing MTT and add 150 µL of

DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes
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to ensure complete dissolution.

Absorbance Measurement: Measure the absorbance at a wavelength of 490 nm or 570 nm

using a microplate reader.

Data Analysis: Calculate the percentage of cell viability as: (Absorbance of treated cells /

Absorbance of control cells) x 100. The IC50 value can be determined by plotting the

percentage of cell viability against the DHM concentration.

Apoptosis Analysis by Flow Cytometry
This protocol describes the detection of apoptosis using Annexin V-FITC and Propidium Iodide

(PI) staining followed by flow cytometry.

Materials:

DHM-treated and control cells

Annexin V-FITC/PI Apoptosis Detection Kit

Binding Buffer

Flow cytometer

Procedure:

Cell Treatment and Harvesting: Treat cells with DHM at the desired concentrations for the

specified time. Harvest the cells by trypsinization and wash them twice with cold PBS.

Cell Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶

cells/mL.

Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a 5 mL culture tube. Add 5

µL of Annexin V-FITC and 5 µL of PI.

Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature (25°C)

in the dark.
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Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the cells by flow cytometry

within 1 hour.

Western Blotting for Protein Expression Analysis
This protocol is used to detect the expression levels of specific proteins involved in signaling

pathways affected by DHM.

Materials:

DHM-treated and control cell lysates

Protein lysis buffer (RIPA buffer) with protease and phosphatase inhibitors

BCA Protein Assay Kit

SDS-PAGE gels

Transfer buffer

PVDF or nitrocellulose membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., against Akt, p-Akt, STAT3, Cyclin D1, SMAD3, SMAD4, β-actin)[2]

[3]

HRP-conjugated secondary antibodies

Chemiluminescent substrate (ECL)

Imaging system

Procedure:

Protein Extraction: Lyse the treated and control cells with RIPA buffer. Determine the protein

concentration using the BCA assay.
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SDS-PAGE: Denature the protein samples by boiling in Laemmli buffer. Load equal amounts

of protein into the wells of an SDS-PAGE gel and run the gel to separate the proteins by size.

Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose

membrane.

Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent

non-specific antibody binding.

Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in

blocking buffer overnight at 4°C.

Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with the

appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

Detection: Wash the membrane again with TBST. Add the chemiluminescent substrate and

visualize the protein bands using an imaging system.

Analysis: Quantify the band intensities and normalize to a loading control like β-actin.

Visualizations
Signaling Pathways and Experimental Workflows
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Caption: Dihydromyricetin's mechanism of action in cancer cells.
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Caption: Workflow for MTT cell viability assay.
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Caption: Workflow for Western Blot analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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